2-Demethylthiocolchicine
2-Demethylthiocolchicine
Brand Name:
Vulcanchem
CAS No.:
87424-26-8
VCID:
VC20775712
InChI:
InChI=1S/C21H23NO5S/c1-11(23)22-15-7-5-12-9-17(26-2)20(25)21(27-3)19(12)13-6-8-18(28-4)16(24)10-14(13)15/h6,8-10,15,25H,5,7H2,1-4H3,(H,22,23)
SMILES:
CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)SC)OC)O)OC
Molecular Formula:
C21H23NO5S
Molecular Weight:
401.5 g/mol
2-Demethylthiocolchicine
CAS No.: 87424-26-8
Cat. No.: VC20775712
Molecular Formula: C21H23NO5S
Molecular Weight: 401.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 87424-26-8 |
|---|---|
| Molecular Formula | C21H23NO5S |
| Molecular Weight | 401.5 g/mol |
| IUPAC Name | N-(2-hydroxy-1,3-dimethoxy-10-methylsulfanyl-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-7-yl)acetamide |
| Standard InChI | InChI=1S/C21H23NO5S/c1-11(23)22-15-7-5-12-9-17(26-2)20(25)21(27-3)19(12)13-6-8-18(28-4)16(24)10-14(13)15/h6,8-10,15,25H,5,7H2,1-4H3,(H,22,23) |
| Standard InChI Key | OMQLBXIHBJAOIO-UHFFFAOYSA-N |
| Isomeric SMILES | CC(=O)N[C@H]1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)SC)OC)O)OC |
| SMILES | CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)SC)OC)O)OC |
| Canonical SMILES | CC(=O)NC1CCC2=CC(=C(C(=C2C3=CC=C(C(=O)C=C13)SC)OC)O)OC |
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